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Compound of Interest

Compound Name: 6-Bromooxazolo[4,5-b]pyridine

Cat. No.: B037191

An In-Depth Technical Guide to the Physical Properties of 6-Bromooxazolo[4,5-b]pyridine

Introduction

6-Bromooxazolo[4,5-b]pyridine is a heterocyclic organic compound that serves as a crucial
building block in medicinal chemistry and materials science. Its structure, featuring a fused
oxazole and pyridine ring system with a bromine substituent, makes it a versatile intermediate
for developing a wide range of functionalized molecules. This guide provides a comprehensive
overview of the physical properties, experimental protocols for its synthesis and
characterization, and its utility in chemical synthesis, tailored for researchers, scientists, and
professionals in drug development.

The bromine atom on the pyridine ring is particularly significant as it enables various palladium-
catalyzed cross-coupling reactions, allowing for the introduction of diverse substituents.[1] This
capability is extensively utilized in the generation of compound libraries for structure-activity
relationship (SAR) studies, particularly in the discovery of kinase inhibitors for oncology
indications.[1]

Physical and Chemical Properties

6-Bromooxazolo[4,5-b]pyridine is a crystalline solid at room temperature.[1] It exhibits low
solubility in water but is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and
dimethylformamide (DMF).[1] The compound is sensitive to basic conditions and has a thermal
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decomposition point above 200°C.[1] For storage, it is recommended to keep it in a tightly
sealed container at room temperature, protected from moisture.[1]

Quantitative Data Summary

The key physical and chemical properties of 6-Bromooxazolo[4,5-b]pyridine are summarized
in the table below. Note that there are related compounds, such as 6-Bromo-3H-oxazolo[4,5-
b]pyridin-2-one, which have different properties and are distinguished by their respective CAS

numbers.

Property Value Source(s)
6-bromo-[1][2]oxazolo[4,5-

IUPAC Name o [3]
b]pyridine

CAS Number 1260863-86-2 [1][3]

Molecular Formula CeH3BrN20 [3]

Molecular Weight 199.01 g/mol [1][3]

Appearance Crystalline Solid [1]

Melting Point Data not available

Boiling Point Data not available

- Low water solubility; Soluble in

Solubility [1]
DMSO, DMF
Thermally decomposes above

Stability 200°C; Sensitive to basic [1]
conditions
Typically available at 295%

Purity ypieaty [1]

purity

Experimental Protocols

Detailed experimental procedures are critical for the synthesis and characterization of 6-
Bromooxazolo[4,5-b]pyridine and its derivatives. Below are representative protocols derived
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from literature for related compounds, which illustrate the common methodologies employed.

Synthesis of Brominated Oxazolopyridinones

While a specific protocol for 6-Bromooxazolo[4,5-b]pyridine is not detailed in the provided
results, a common method for brominating the oxazolopyridine core involves the use of N-
Bromosuccinimide (NBS). The following protocol for the synthesis of the related compound, 6-
bromo-oxazolo[4,5-b]pyridin-2(3H)-one, demonstrates this approach.[2][4]

Objective: To synthesize 6-bromo-oxazolo[4,5-b]pyridin-2(3H)-one via bromination.

Materials:

Oxazolo[4,5-b]pyridin-2(3H)-one (5.07 g)

N-Bromosuccinimide (NBS) (7.46 Q)

N,N-Dimethylformamide (DMF) (135 ml total)

Water (H20)

Procedure:

Dissolve 5.07 g of oxazolo[4,5-b]pyridin-2(3H)-one in 85 ml of DMF in a reaction vessel
under a nitrogen atmosphere.[4]

* In a separate flask, dissolve 7.46 g of NBS in 50 ml of DMF.[4]

e Add the NBS solution to the solution of oxazolopyridinone.[4]
 Allow the reaction mixture to stir at room temperature overnight.[4]
o After stirring, add 35 ml of water to the mixture and chill it.[4]

o A solid material will separate out. Filter this solid and wash it three times with 100 ml portions
of water.[4]

e Dry the resulting solid in a vacuum oven at 70°C. The product can then be used directly in
subsequent steps.[4] This one-step method can achieve a yield of up to 92%.[2]
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Spectroscopic Characterization (NMR)

Nuclear Magnetic Resonance (NMR) spectroscopy is a fundamental technique for the
structural elucidation of organic compounds like 6-Bromooxazolo[4,5-b]pyridine. While
specific spectral data is available from sources like ChemicalBook[5], a general protocol for
acquiring such data is as follows.

Objective: To obtain *H and 3C NMR spectra for structural confirmation.
Equipment:

 NMR Spectrometer (e.g., 400 MHz)

 NMR tubes

o Deuterated solvent (e.g., Chloroform-d, CDClIs; or DMSO-ds)
Procedure:

o Prepare a sample by dissolving approximately 5-10 mg of the purified compound in about
0.6-0.7 mL of a suitable deuterated solvent in a clean, dry NMR tube.

e Place the NMR tube in the spectrometer’s probe.
e Tune and shim the spectrometer to optimize the magnetic field homogeneity.

e Acquire a 'H NMR spectrum. Standard pulse sequences are typically used. Data is
processed using Fourier transformation.

e Acquire a 13C NMR spectrum. This may require a longer acquisition time due to the lower
natural abundance of the 3C isotope.

e Process the spectra, which includes phase and baseline correction, and referencing the
chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

e Analyze the spectra by interpreting chemical shifts, coupling constants, and integration
values to confirm the molecular structure.
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Synthetic Utility and Workflows

The primary application of 6-Bromooxazolo[4,5-b]pyridine in research and development is as
a versatile intermediate for creating more complex molecules, particularly for drug discovery.[1]
The bromine atom serves as a handle for introducing molecular diversity through cross-
coupling reactions.

Palladium-Catalyzed Cross-Coupling Workflow

The diagram below illustrates the general workflow for utilizing 6-Bromooxazolo[4,5-
b]pyridine in palladium-catalyzed cross-coupling reactions to generate a library of derivatives
for SAR studies.
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Caption: Synthetic workflow for generating compound libraries from 6-Bromooxazolo[4,5-

b]pyridine.
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General Research and Development Logic

The logical flow from initial synthesis to application in drug development involves several key
stages. This process ensures that newly synthesized compounds are well-characterized and
systematically evaluated for their intended biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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